Cas no 946427-03-8 (3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol)

3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol structure

946427-03-8 structure

Product Name:3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol

CAS No:946427-03-8

MF:C₁₃H₁₉BO₃

MW:234.099164247513

MDL:MFCD16994289

CID:1082857

PubChem ID:57443272

Update Time:2024-10-25

3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

- 3-Ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
- 3-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)phenol
- 3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)Phenol
- 3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol (ACI)
- ALBB-027790
- SCHEMBL257840
- DTXSID50726480
- MB15283
- AKOS022193786
- (4-HYDROXY-2-METHYLPHENYL)BORONIC ACID PINACOL ESTER
- SY258371
- CS-0089469
- PHENOL, 3-METHYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-
- 946427-03-8
- 1-Hydroxy-3-methylbenzene-4-boronic Acid Pinacol Ester
- 4-Hydroxy-2-methylphenylboronic Acid Pinacol Ester
- KQELZLCLCNPDMC-UHFFFAOYSA-N
- DA-19451
- AS-38945
- MFCD16994280
- 3-methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenol
- 3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
- MDL： MFCD16994289
- Inchi： 1S/C13H19BO3/c1-9-8-10(15)6-7-11(9)14-16-12(2,3)13(4,5)17-14/h6-8,15H,1-5H3
- InChI Key： KQELZLCLCNPDMC-UHFFFAOYSA-N
- SMILES： OC1C=C(C)C(B2OC(C)(C)C(C)(C)O2)=CC=1

Computed Properties

Exact Mass: 234.1427246g/mol
Monoisotopic Mass: 234.1427246g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 274
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.7Å²

3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019124494-250mg	(4-Hydroxy-2-methylphenyl)boronic acid pinacol ester	946427-03-8	95%	250mg	$239.80	2023-08-31
Alichem	A019124494-1g	(4-Hydroxy-2-methylphenyl)boronic acid pinacol ester	946427-03-8	95%	1g	$554.49	2023-08-31
Chemenu	CM219328-25g	3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol	946427-03-8	95%	25g	$1987	2021-08-04
abcr	AB416732-500 mg	3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol	946427-03-8		500mg	€224.90	2023-06-16
abcr	AB416732-1 g	3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol	946427-03-8		1g	€294.90	2023-06-16
abcr	AB416732-5 g	3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol	946427-03-8		5g	€924.50	2023-06-16
Chemenu	CM219328-25g	3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol	946427-03-8	95%+	25g	$1987	2022-08-31
TRC	B101698-2.5g	3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol	946427-03-8		2.5g	$ 64.00	2023-04-19
TRC	B101698-5g	3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol	946427-03-8		5g	$ 81.00	2023-04-19
TRC	B101698-25g	3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol	946427-03-8		25g	$ 98.00	2023-04-19

3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol Production Method

Production Method 1

2639372-89-5

946427-03-8

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran ; rt → 25 °C; 2 h, 25 °C
1.2 Reagents: Water

Reference

: Crisaborole intermediate, preparation method and application thereof in preparing crisaborole

, China, , ,

Production Method 2

73183-34-3

946427-03-8

Reaction Conditions

1.1 Reagents: N,N,N′,N′-Tetramethylethylenediamine Catalysts: Tetrabutylammonium fluoride Solvents: Acetone , Acetonitrile , Water ; 39 min, -5 °C

Reference

: Metal-free borylation of electron-rich aryl (pseudo)halides under continuous-flow photolytic conditions

Chen, Kai; Cheung, Man Sing; Lin, Zhenyang; Li, Pengfei, Organic Chemistry Frontiers, 2016, 3(7), 875-879

Production Method 3

14472-14-1

25015-63-8

946427-03-8

Reaction Conditions

1.1 Catalysts: Tricyclohexylphosphine , Bis(dibenzylideneacetone)palladium Solvents: 1,4-Dioxane ; 1.5 h, rt
1.2 Reagents: Potassium acetate ; 20 h, rt → 80 °C; 80 °C → rt

Reference

: Arylpyrazole derivatives as FXR agonists and their preparation, pharmaceutical compositions and use in the treatment of dyslipidemia and related diseases

, World Intellectual Property Organization, , ,

Production Method 4

14472-14-1

25015-63-8

946427-03-8

Reaction Conditions

1.1 Reagents: Tricyclohexylphosphine Catalysts: Tris(dibenzylideneacetone)dipalladium Solvents: 1,4-Dioxane ; 1.5 h, rt
1.2 Reagents: Potassium acetate ; 20 h, rt → 80 °C; cooled

Reference

: Preparation of 3-phenylisoxazole derivatives for treatment of dyslipidemia

, World Intellectual Property Organization, , ,

Production Method 5

76-09-5

493035-82-8

946427-03-8

Reaction Conditions

1.1 Solvents: Toluene ; 6 h, rt → 110 °C

Reference

: Preparation of diol- or boron-containing pyrimidine and imidazo[1,2-a]pyridine, and quinoline derivatives as Bcr-abl tyrosine-kinase ligands capable of dimerizing in an aqueous solution, and methods of using same

, World Intellectual Property Organization, , ,

Production Method 6

14472-14-1

73183-34-3

946427-03-8

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: 1,1-Bis(diphenylphosphino)ferrocene , Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,4-Dioxane ; 18 h, 90 °C

Reference

: Preparation of 3-oxo-2,3-dihydropyridazin-4-ylurea derivatives as PDE4 inhibitors

, World Intellectual Property Organization, , ,

Production Method 7

946427-03-8

Reaction Conditions

Reference

: Preparation of 3-oxo-2,3-dihydropyridazin-4-ylurea derivatives as PDE4 inhibitors

, European Patent Organization, , ,

Production Method 8

14472-14-1

73183-34-3

946427-03-8

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ; 24 h, 90 °C

Reference

: Preparation of biphenyl compounds useful as immunomodulators for treatment of cancer, infectious diseases, and septic shock

, World Intellectual Property Organization, , ,

Production Method 9

76-09-5

493035-82-8

946427-03-8

Reaction Conditions

1.1 Solvents: Diethyl ether ; 18 h, rt

Reference

: Preparation of labeled aromatic amino acids via late-stage 18F-fluorination of chiral nickel and copper complexes

Craig, Austin; Kolks, Niklas; Urusova, Elizaveta A.; Zischler, Johannes; Brugger, Melanie; et al, Chemical Communications (Cambridge, 2020, 56(66), 9505-9508

Production Method 10

14472-14-1

73183-34-3

946427-03-8

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ; rt → 95 °C; 6 h, 95 °C

Reference

: Preparation of pyridine derivatives as tubulin-src kinase double target inhibitor and antitumor agents

, China, , ,

Production Method 11

14472-14-1

73183-34-3

946427-03-8

Reaction Conditions

1.1 Reagents: Sodium acetate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Polyethylene glycol ; 10.0 h, 90 °C

Reference

: An improved procedure for the synthesis of arylboronates by palladium-catalyzed coupling reaction of aryl halides and bis(pinacolato)diboron in polyethylene glycol

Lu, Jie; Guan, Zhong-Zhi; Gao, Jian-Wu; Zhang, Zhan-Hui, Applied Organometallic Chemistry, 2011, 25(7), 537-541

Production Method 12

14472-14-1

73183-34-3

946427-03-8

Reaction Conditions

1.1 Reagents: Potassium acetate Solvents: Dimethylformamide ; rt
1.2 Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… ; 19 h, 80 °C; 80 °C → rt
1.3 Reagents: Water

Reference

: Preparation of isoxazole compounds as therapeutic farnesoid X receptor agonists

, United States, , ,

Production Method 13

14472-14-1

25015-63-8

946427-03-8

Reaction Conditions

1.1 Catalysts: Tricyclohexylphosphine , Bis(dibenzylideneacetone)palladium Solvents: 1,4-Dioxane ; 1.5 h, rt
1.2 Reagents: Potassium acetate ; 20 h, rt → 80 °C; 80 °C → rt

Reference

: Aryltriazole derivatives as FXR modulators and their preparation, pharmaceutical compositions and use in the treatment of dyslipidemia and related diseases

, World Intellectual Property Organization, , ,

Production Method 14

14472-14-1

73183-34-3

946427-03-8

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,4-Dioxane ; 15 h, 90 °C

Reference

: Preparation of pyrrolopyridazine compounds as kinase inhibitors

, World Intellectual Property Organization, , ,

Production Method 15

14472-14-1

73183-34-3

946427-03-8

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: Dimethylformamide ; 18 h, 80 °C

Reference

: 1,7-Naphthyridine derivatives as p38 MAP kinase inhibitors and their preparation, pharmaceutical compositions and use in the treatment of diseases

, World Intellectual Property Organization, , ,

Production Method 16

14472-14-1

73183-34-3

946427-03-8

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: Dimethylformamide ; 18 h, 80 °C; cooled

Reference

: Preparation of pyridin-3-amine derivatives as p38 mitogen-activated protein kinase inhibitors

, World Intellectual Property Organization, , ,

Production Method 17

14472-14-1

73183-34-3

946427-03-8

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ; overnight, 80 °C; 80 °C → rt

Reference

: Synthesis of substituted asymmetrical biphenyl amino esters as alpha helix mimetics

Williams, Anna B.; Hanson, Robert N., Tetrahedron, 2012, 68(27-28), 5406-5414

Production Method 18

14472-14-1

25015-63-8

946427-03-8

Reaction Conditions

1.1 Reagents: Triethylamine , 2-Dicyclohexylphosphino-2′,6′-dimethoxybiphenyl Catalysts: Tris(dibenzylideneacetone)dipalladium Solvents: Toluene ; 5 h, 80 °C
1.2 Reagents: Methanol

Reference

: Preparation of arylboronates as inhibitors of fatty acid amide hydrolase

, World Intellectual Property Organization, , ,

Production Method 19

946427-03-8

Reaction Conditions

Reference

: Use of Intramolecular 1,5-Sulfur-Oxygen and 1,5-Sulfur-Halogen Interactions in the Design of N-Methyl-5-aryl-N-(2,2,6,6-tetramethylpiperidin-4-yl)-1,3,4-thiadiazol-2-amine SMN2 Splicing Modulators

Axford, Jake; Sung, Moo Je; Manchester, John; Chin, Donovan; Jain, Monish; et al, Journal of Medicinal Chemistry, 2021, 64(8), 4744-4761